Cas no 176508-81-9 (4-Cyano-3-fluorobenzoic acid)

4-Cyano-3-fluorobenzoic acid structure
4-Cyano-3-fluorobenzoic acid structure
Product Name:4-Cyano-3-fluorobenzoic acid
CAS No:176508-81-9
MF:C8H4FNO2
MW:165.121265411377
MDL:MFCD03094324
CID:66055
PubChem ID:2778468
Update Time:2025-04-18

4-Cyano-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Cyano-3-fluorobenzoic acid
    • 3-FLUORO-4-CYANOBENZOIC ACID
    • 4-Carboxy-2-fluorobenzonitrile
    • 4-Cyano-3-fluorobenzoicacid
    • 4-cyano-3-fluoro-benzoic Acid
    • Benzoic acid, 4-cyano-3-fluoro-
    • PubChem4604
    • KSC536E3F
    • Jsp003631
    • Benzoic acid,4-cyano-3-fluoro-
    • ZWKNDLMYSLLMRF-UHFFFAOYSA-N
    • 4-cyano-3-fluoranyl-benzoic acid
    • BCP17417
    • CK1071
    • SBB064340
    • TRA
    • AC-434
    • 176508-81-9
    • C2799
    • SY014947
    • CS-W008427
    • SCHEMBL393075
    • FT-0651135
    • A3918
    • AM20050121
    • MFCD03094324
    • DTXSID00380955
    • AKOS005063920
    • (-)-ALPHA-[1-(DIBUTYLAMINO)ETHYL]BENZYLALCOHOL
    • EN300-112003
    • A812187
    • PS-6743
    • DB-006790
    • DTXCID80331980
    • MDL： MFCD03094324
    • Inchi： 1S/C8H4FNO2/c9-7-3-5(8(11)12)1-2-6(7)4-10/h1-3H,(H,11,12)
    • InChI Key： ZWKNDLMYSLLMRF-UHFFFAOYSA-N
    • SMILES： FC1=C(C#N)C=CC(C(=O)O)=C1

Computed Properties

  • Exact Mass: 165.02300
  • Monoisotopic Mass: 165.023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.1
  • XLogP3: 1.3

Experimental Properties

  • Color/Form: No data available
  • Density: 1.42
  • Melting Point: 162.0 to 166.0 deg-C
  • Boiling Point: 335.7℃ at 760 mmHg
  • Flash Point: 156.9℃
  • Refractive Index: 1.564
  • PSA: 61.09000
  • LogP: 1.39558

4-Cyano-3-fluorobenzoic acid Security Information

4-Cyano-3-fluorobenzoic acid Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Cyano-3-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
C2799-5g
4-Cyano-3-fluorobenzoic acid
 176508-81-9 >97.0%(T)(HPLC)
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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 176508-81-9 98%
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Chemenu
CM157678-10g
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 176508-81-9 95+%
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Chemenu
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Chemenu
CM157678-100g
4-Cyano-3-fluorobenzoic acid
 176508-81-9 95+%
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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 176508-81-9 ≥95%
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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 176508-81-9 ≥95%
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 ¥126.90 2023-08-31

4-Cyano-3-fluorobenzoic acid Production Method

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